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Compound of Interest

Compound Name: SK-575

Cat. No.: B15544569

Introduction

Poly(ADP-ribose) polymerase 1 (PARP1) is a crucial enzyme involved in DNA repair and the
maintenance of genomic stability. It is a validated therapeutic target in oncology, particularly for
cancers with deficiencies in DNA repair pathways. SK-575 is a highly potent and specific
proteolysis-targeting chimera (PROTAC) designed to induce the degradation of PARP1.[1][2][3]
[4][5] Unlike traditional inhibitors that only block the enzyme's activity, SK-575 facilitates the
ubiquitination and subsequent degradation of PARP1 by the proteasome, offering a distinct and
potentially more effective therapeutic strategy.[2] This application note provides a detailed
protocol for utilizing Western blotting to detect and quantify the degradation of PARP1 in
cultured cancer cells following treatment with SK-575.

Data Presentation

The efficacy of SK-575 in inducing PARP1 degradation and inhibiting cancer cell growth has
been demonstrated across various cell lines. The following tables summarize the key

guantitative data.

Table 1: In Vitro Efficacy of SK-575
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Parameter Cell Line Value Reference
IC50 (PARP1
o 2.30 nM [6]
inhibition)
IC50 (Cell Growth) MDA-MB-436 19 + 6 nM [6]
Capan-1 56 £ 12 nM [6]
DC50 (PARP1

) MDA-MB-436 1.26 nM [6]
Degradation)
Capan-1 6.72 nM [6]
SW620 0.509 nM [6]

IC50: Half-maximal inhibitory concentration. DC50: Half-maximal degradation concentration.

Signaling Pathway and Experimental Workflow

The mechanism of action of SK-575 involves hijacking the cell's natural protein disposal

system. The following diagrams illustrate the signaling pathway of SK-575-mediated PARP1

degradation and the general workflow for its detection by Western blot.
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Caption: SK-575 mediated PARP1 degradation pathway.
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1. Cell Culture and Treatment
(e.g., MDA-MB-436, Capan-1)
with SK-575

2. Cell Lysis and
Protein Quantification
( 3. SDS-PAGE )
4. Protein Transfer

(to PVDF/Nitrocellulose)

5. Immunoblotting
(Primary & Secondary Antibodies)

'

6. Detection and Analysis
(Chemiluminescence & Densitometry)

Result: Quantification of
PARP1 Degradation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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